Cas no 1157547-16-4 ({2-[(Furan-2-ylmethyl)amino]phenyl}methanol)

• Product Name: {2-[(Furan-2-ylmethyl)amino]phenyl}methanol
• CAS No: 1157547-16-4
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5166949
• Update Time: 2025-06-12

{2-[(Furan-2-ylmethyl)amino]phenyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-[(furan-2-ylmethyl)amino]phenyl}methanol
• (2-((Furan-2-ylmethyl)amino)phenyl)methanol
• (2-{[(furan-2-yl)methyl]amino}phenyl)methanol
• Benzenemethanol, 2-[(2-furanylmethyl)amino]-
• {2-[(Furan-2-ylmethyl)amino]phenyl}methanol

• Inchi： 1S/C12H13NO2/c14-9-10-4-1-2-6-12(10)13-8-11-5-3-7-15-11/h1-7,13-14H,8-9H2
• InChI Key： LYEAELATKHPHFW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC1C=CC=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• XLogP3: 2.2
• Topological Polar Surface Area: 45.4

Additional information on {2-[(Furan-2-ylmethyl)amino]phenyl}methanol

Introduction to {2-[(Furan-2-ylmethyl)amino]phenyl}methanol (CAS No. 1157547-16-4)

{2-[(Furan-2-ylmethyl)amino]phenyl}methanol, identified by its CAS number 1157547-16-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenolic moiety linked to an amine group that is further substituted with a furan-2-ylmethyl group, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and medicinal chemistry.

The structural composition of this compound makes it a promising candidate for further exploration in the development of novel therapeutic agents. The presence of both aromatic and heterocyclic rings provides a rich scaffold for interactions with biological targets, while the amine and hydroxyl functional groups offer multiple sites for chemical modification and derivatization. These features are particularly valuable in the design of molecules that require precise binding affinities and selectivity.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. {2-[(Furan-2-ylmethyl)amino]phenyl}methanol has been studied for its potential role in modulating enzymes and receptors involved in metabolic disorders, inflammation, and neurodegenerative diseases. Its structural features suggest that it may interact with proteins in ways that could lead to therapeutic benefits.

One of the most compelling aspects of this compound is its ability to serve as a building block for more complex molecules. The phenolic hydroxyl group can be easily modified through esterification, etherification, or other reactions, allowing chemists to tailor its properties for specific applications. Similarly, the amine functionality can be incorporated into peptidomimetics or used as a site for covalent bonding to enhance drug delivery systems.

Recent advances in computational chemistry have also facilitated the study of {2-[(Furan-2-ylmethyl)amino]phenyl}methanol. Molecular modeling techniques have been employed to predict its binding modes to various biological targets, providing insights into how it might function within living systems. These studies have helped refine the design of derivatives with improved pharmacokinetic profiles and reduced side effects.

The synthesis of this compound has been optimized to ensure high yields and purity, making it accessible for further research. Modern synthetic methodologies have enabled the efficient construction of its core structure, while protecting group strategies have been employed to prevent unwanted side reactions. These advancements have made it possible to produce sufficient quantities for both preclinical studies and industrial applications.

Preclinical studies have begun to explore the pharmacological properties of {2-[(Furan-2-ylmethyl)amino]phenyl}methanol. Initial findings suggest that it may exhibit potent activity against certain disease markers, although further research is needed to fully understand its mechanism of action. The compound's ability to cross cell membranes and interact with intracellular targets makes it an attractive candidate for treating conditions that involve complex biological pathways.

Future directions in the study of this compound include exploring its potential as an intermediate in the synthesis of more complex drugs. By integrating it into larger molecular frameworks, researchers aim to develop novel therapeutics with enhanced efficacy and reduced toxicity. Additionally, the development of new synthetic routes could lower production costs and make this compound more widely available for academic and industrial use.

The versatility of {2-[(Furan-2-ylmethyl)amino]phenyl}methanol lies in its multifaceted structural features, which offer numerous possibilities for chemical manipulation and biological investigation. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.